Cas no 62068-76-2 (Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride)

Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride structure
62068-76-2 structure
Product Name:Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride
CAS No:62068-76-2
MF:C7H11ClN4O
MW:202.641439676285
CID:459175
PubChem ID:20320003
Update Time:2025-04-19

Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride
    • N-(methylaminomethyl)pyrazine-2-carboxamide,hydrochloride
    • DTXSID20605177
    • SCHEMBL11633248
    • 62068-76-2
    • N-[(Methylamino)methyl]pyrazine-2-carboxamide--hydrogen chloride (1/1)
    • Inchi: 1S/C7H10N4O.ClH/c1-8-5-11-7(12)6-4-9-2-3-10-6;/h2-4,8H,5H2,1H3,(H,11,12);1H
    • InChI Key: SPFONVKVPNUTBB-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=NC=CN=1)NCNC

Computed Properties

  • Exact Mass: 202.06233
  • Monoisotopic Mass: 202.0621387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 66.91
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